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Compound of Interest

Compound Name: 4-tert-Butylpiperidine

Cat. No.: B1294329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling protocols for 4-tert-
butylpiperidine (CAS No: 1882-42-4), a key building block in pharmaceutical research and

development. Adherence to these guidelines is paramount to ensure the safety of laboratory

personnel and the integrity of research outcomes. This document outlines the toxicological

profile, proper handling procedures, emergency measures, and disposal of 4-tert-
butylpiperidine, supplemented with clear data tables and a procedural workflow for managing

accidental spills.

Section 1: Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 4-tert-butylpiperidine is

the foundation of its safe handling. While comprehensive experimental data is not always

available, the following table summarizes key known characteristics.
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Property Value Reference

Molecular Formula C9H19N [1]

Molecular Weight 141.25 g/mol [1]

CAS Number 1882-42-4 [1]

EINECS Number 217-539-4 [1]

Boiling Point 196-197 °C [2]

Melting Point -40 °C [2]

Flash Point Combustible liquid (H227) [1]

Density No data available

Solubility No data available [2]

Section 2: Hazard Identification and GHS
Classification
4-tert-butylpiperidine is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a clear framework for

understanding its potential dangers.
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Hazard Class GHS Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage

Specific Target Organ

Toxicity — Single

Exposure (Respiratory

tract irritation)

Category 3
H335: May cause

respiratory irritation

Flammable Liquids Category 4
H227: Combustible

liquid
None

Signal Word: Danger[1]

Section 3: Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling 4-tert-
butylpiperidine to prevent exposure. The selection of PPE should be based on a thorough risk

assessment of the specific laboratory procedures being undertaken.
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Protection Type Minimum Requirement Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1 standard.

A face shield should be worn

over goggles when there is a

significant risk of splashes.

Protects against severe eye

damage from splashes of the

corrosive material.[1][3]

Hand Protection

Double gloving is

recommended. Inner Glove:

Nitrile rubber (min. 0.1 mm

thickness). Outer Glove: Butyl

rubber or Neoprene (min. 0.3

mm thickness).

Provides robust protection

against skin irritation and

absorption.[1][3] Gloves must

be inspected prior to use and

changed immediately upon

contamination.[4]

Skin and Body Protection

A flame-resistant or 100%

cotton lab coat worn over

personal clothing. Chemical-

resistant apron and sleeves for

larger quantities. Closed-toe

shoes and long pants are

required.

Protects skin from potential

splashes and contact.[3][4]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[3] If engineering controls

are insufficient, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors is required.

Prevents inhalation of harmful

vapors that can cause

respiratory irritation.[1][5]

Section 4: Safe Handling and Storage
Proper handling and storage practices are critical to minimizing the risks associated with 4-tert-
butylpiperidine.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[4][6]
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Avoid contact with skin and eyes.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Use non-sparking tools and take precautionary measures against static discharges.[7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Store locked up.[1]

Keep away from heat, sparks, and open flames.[7]

Store apart from incompatible materials such as strong oxidizing agents and acids.[7][8]

Section 5: First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with water for several

minutes.[1] Remove contact lenses, if present

and easy to do. Continue rinsing.[1] Seek

immediate medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

[4] Wash off with soap and plenty of water.[4] If

skin irritation occurs, get medical help.[1]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[1] If breathing is

difficult, give oxygen.[4] If not breathing, give

artificial respiration.[4] Get medical help if you

feel unwell.[1]

Ingestion

Rinse mouth with water.[4][6] Do NOT induce

vomiting.[4][6] Never give anything by mouth to

an unconscious person.[4] Call a physician or

Poison Control Center immediately.[4]

Section 6: Fire-Fighting and Accidental Release
Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][6]

Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides and nitrogen

oxides may be generated.[8][9] Containers may explode when heated.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][8]

Accidental Release:
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Personal Precautions: Evacuate personnel to a safe area.[4] Ensure adequate ventilation.[4]

Wear appropriate personal protective equipment as outlined in Section 3.[6] Avoid breathing

vapors, mist, or gas.[4] Remove all sources of ignition.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let

the chemical enter drains, as it may be harmful to aquatic life.[4][7]

Containment and Cleanup: Absorb the spillage with a non-combustible absorbent material

such as sand, earth, or diatomaceous earth.[2] Collect the material in a suitable, closed

container for disposal.[4] Use spark-proof tools and explosion-proof equipment.[4]

Section 7: Accidental Spill Response Workflow
The following diagram outlines a logical workflow for responding to an accidental spill of 4-tert-
butylpiperidine.
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Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Immediate Area Alert Personnel & 
Safety Officer

Don Appropriate PPE

Contain the Spill
(Use Absorbent Material)

Neutralize (if applicable & safe)

If necessary

Collect Spill Residue
(Use Spark-Proof Tools)

Place in Labeled
Hazardous Waste Container

Decontaminate the Area

Dispose of Waste
(Follow Regulations)

Restock Spill Kit & 
Review Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Section 8: Experimental Protocols
Detailed experimental protocols for the toxicological and safety assessment of 4-tert-
butylpiperidine are not publicly available in the cited resources. The hazard classifications are

typically derived from data submitted to regulatory bodies like the European Chemicals Agency

(ECHA) under regulations such as REACH, often based on studies conducted by chemical

manufacturers. These studies follow standardized OECD guidelines for testing of chemicals,

such as those for acute oral toxicity (OECD 423), skin irritation (OECD 404), and eye irritation

(OECD 405).

Section 9: Disposal Considerations
All waste generated from the use of 4-tert-butylpiperidine, including contaminated materials

and empty containers, must be treated as hazardous waste.[1] Disposal should be carried out

by a licensed chemical disposal company in accordance with all applicable local, state, and

federal regulations.[4] Do not dispose of this chemical into sewer systems or the environment.

[4]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 4-tert-butylpiperidine. It is not a substitute for a thorough understanding of the

specific hazards present in your laboratory and a comprehensive risk assessment for your

intended use of this chemical. Always consult the most up-to-date Safety Data Sheet (SDS)

provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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